Cas no 1269291-35-1 (1-(2-Fluorophenyl)-5-phenyl-1H-pyrazole)

• Product Name: 1-(2-Fluorophenyl)-5-phenyl-1H-pyrazole
• CAS No: 1269291-35-1
• MF: C₁₅H₁₁FN₂
• MW: 238.259646654129
• CID: 1089258
• PubChem ID: 56956063
• Update Time: 2025-05-22

1-(2-Fluorophenyl)-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-5-phenyl-1H-pyrazole
• 1-(2-fluorophenyl)-5-phenylpyrazole
• AKOS010626567
• DTXSID40718990
• 1H-Pyrazole, 1-(2-fluorophenyl)-5-phenyl-
• 1269291-35-1

• Inchi： 1S/C15H11FN2/c16-13-8-4-5-9-15(13)18-14(10-11-17-18)12-6-2-1-3-7-12/h1-11H
• InChI Key： XGSFOORMJJKYMV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(=CC=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.09062652g/mol
• Monoisotopic Mass: 238.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(2-Fluorophenyl)-5-phenyl-1H-pyrazole

Chemical Profile of 1-(2-Fluorophenyl)-5-phenyl-1H-pyrazole (CAS No. 1269291-35-1)

The compound 1-(2-fluorophenyl)-5-phenyl-1H-pyrazole (CAS No. 1269291-35-1) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the pyrazole family, which is a five-membered ring containing two nitrogen atoms. The presence of fluorine substituent at the 2-position of the phenyl group introduces unique electronic and steric properties, making this compound highly versatile for applications in drug discovery, agrochemicals, and advanced materials.

Pyrazoles are known for their stability and ability to form hydrogen bonds, which are crucial for bioavailability in pharmaceutical applications. The fluorophenyl substituent in this compound enhances its lipophilicity, making it an attractive candidate for designing drugs targeting specific biological pathways. Recent studies have highlighted the role of pyrazole derivatives in modulating enzyme activities, particularly in kinase inhibitors and anti-inflammatory agents.

The synthesis of 1-(2-fluorophenyl)-5-phenyl-1H-pyrazole involves a multi-step process that typically includes nucleophilic substitution or condensation reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging advancements in catalytic systems and green chemistry principles. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in the development of fluorescent sensors due to its ability to emit light under specific conditions. Recent research has demonstrated its potential as a probe for detecting metal ions in aqueous solutions, which is critical for environmental monitoring and industrial quality control. Additionally, its electronic properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices.

The structural versatility of 1-(2-fluorophenyl)-5-phenyl-1H-pyrazole allows for further functionalization to tailor its properties for specific applications. For example, introducing additional substituents can enhance its solubility or improve its interaction with biological targets. This adaptability underscores its importance as a building block in medicinal chemistry and materials science.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, providing insights into its persistence in natural systems. These findings are crucial for regulatory compliance and sustainable chemical design.

In conclusion, 1-(2-fluorophenyl)-5-phenyl-1H-pyrazole (CAS No. 1269291-35-1) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its synthesis and applications, ensure that it will remain a focal point in scientific innovation for years to come.